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Compound of Interest

Compound Name: 1-Phenoxynaphthalene

Cat. No.: B15402138 Get Quote

1-Phenoxynaphthalene: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 3402-76-4

This technical guide provides a comprehensive overview of 1-phenoxynaphthalene, a biaryl

ether with potential applications in chemical synthesis and materials science. This document

details its chemical and physical properties, outlines a common synthetic route, and

summarizes available safety information.

Core Properties and Data
1-Phenoxynaphthalene is a polycyclic aromatic ether. Its core structure consists of a

naphthalene ring linked to a phenyl group via an oxygen atom. This arrangement imparts

specific chemical and physical characteristics relevant to its potential applications.

Physicochemical Properties
A summary of the key physicochemical properties of 1-phenoxynaphthalene is presented in

Table 1. These computed properties provide a foundational understanding of the molecule's

behavior.
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Property Value Source

Molecular Formula C₁₆H₁₂O PubChem[1]

Molecular Weight 220.27 g/mol PubChem[1]

XLogP3 5.2 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 220.088815 g/mol PubChem[1]

Monoisotopic Mass 220.088815 g/mol PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Heavy Atom Count 17 PubChem[1]

Synthesis of 1-Phenoxynaphthalene
The primary synthetic route to 1-phenoxynaphthalene is through a copper-catalyzed cross-

coupling reaction known as the Ullmann condensation. This reaction involves the coupling of

an aryl halide with an alcohol or phenol.[2]

Experimental Protocol: Ullmann Condensation
The following is a generalized experimental protocol for the synthesis of diaryl ethers, which

can be adapted for the synthesis of 1-phenoxynaphthalene.

Reactants:

1-Halonaphthalene (e.g., 1-bromonaphthalene or 1-iodonaphthalene)

Phenol

Copper catalyst (e.g., copper(I) iodide, copper powder)
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Base (e.g., potassium carbonate, cesium carbonate)

High-boiling polar solvent (e.g., N,N-dimethylformamide (DMF), nitrobenzene)

Procedure:

In a reaction vessel equipped with a condenser and magnetic stirrer, combine the 1-

halonaphthalene, phenol, and base in the chosen solvent.

Add the copper catalyst to the mixture.

Heat the reaction mixture to a high temperature (typically >150 °C) and maintain for several

hours, monitoring the reaction progress by a suitable technique (e.g., thin-layer

chromatography or gas chromatography).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with a suitable aqueous solution (e.g., ammonium chloride solution).

Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the organic layer with brine, dry over an anhydrous salt (e.g., sodium sulfate or

magnesium sulfate), and concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel,

to yield pure 1-phenoxynaphthalene.

The logical workflow for this synthesis is depicted in the following diagram:
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Combine Reactants:
1-Halonaphthalene, Phenol, Base, Solvent
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Ullmann Condensation Workflow
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific research on the biological activity and the effects of 1-
phenoxynaphthalene on cellular signaling pathways. However, naphthalene and its

derivatives are known to possess a wide range of biological activities. Studies have shown that

some naphthalene derivatives exhibit cytotoxic and genotoxic effects on human lymphocytes.

[3] Furthermore, 1,2-naphthoquinone, a metabolite of naphthalene, has been shown to induce

the production of reactive oxygen species (ROS) and affect inflammatory signaling pathways,

such as the IKKβ and PTP1B pathways.[4] Given the structural similarity, it is plausible that 1-
phenoxynaphthalene could exhibit some biological activity, but further research is required to

elucidate any specific effects.

Safety and Handling
A specific Safety Data Sheet (SDS) for 1-phenoxynaphthalene is not readily available.

Therefore, it should be handled with the same precautions as other naphthalene derivatives.

Based on safety data for related compounds, the following hazards should be considered.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed.

Skin and Eye Irritation: May cause skin and eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Precautions:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.
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Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust or vapors. Wash

thoroughly after handling.

The following diagram illustrates a general safety workflow for handling chemical compounds

like 1-phenoxynaphthalene.

Assess Hazards

Select Appropriate PPE

Handle in Ventilated Area
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Chemical Handling Safety Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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